Cas no 851718-61-1 (N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-61-1
• MF: C₂₀H₂₂FN₃O₃S
• MW: 403.470386981964
• CID: 6048042
• PubChem ID: 4529813
• Update Time: 2025-05-20

N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(5-(4-fluorophenyl)-1-isobutyryl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[5-(4-fluorophenyl)-4,5-dihydro-1-(2-methyl-1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• 851718-61-1
• AKOS001160712
• Z108564358
• F0621-0517
• N-[3-[3-(4-fluorophenyl)-2-(2-methylpropanoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS016891094

• Inchi： 1S/C20H22FN3O3S/c1-13(2)20(25)24-19(14-7-9-16(21)10-8-14)12-18(22-24)15-5-4-6-17(11-15)23-28(3,26)27/h4-11,13,19,23H,12H2,1-3H3
• InChI Key： SQFWOCXJUNJTMK-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=C(F)C=C3)N(C(=O)C(C)C)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 403.13659091g/mol
• Monoisotopic Mass: 403.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 547.8±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide and Its Applications in Modern Chemical Biology

N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS number 851718-61-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular framework of this sulfonamide derivative incorporates a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating various biological pathways.

The pyrazole moiety in N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is strategically positioned to interact with biological targets, enhancing its potential as an pharmacological agent. The presence of a 4-fluorophenyl group further enhances the compound's binding affinity and selectivity, making it an attractive candidate for further development. This modification has been extensively studied in the context of drug design, as fluorine atoms are known to improve metabolic stability and binding interactions with enzymes and receptors.

The sulfonamide functional group is another critical component of this compound, contributing to its solubility and bioavailability. Sulfonamides have a long history of use in medicinal chemistry, with numerous examples demonstrating their efficacy in treating a wide range of diseases. The specific arrangement of atoms in N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide allows for optimal interactions with biological targets, making it a promising candidate for therapeutic applications.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that it exhibits inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. The ability to modulate these pathways has significant implications for the treatment of cancers and inflammatory diseases. Additionally, the compound has been found to possess anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs.

The synthesis of N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-fluorophenyl group and the pyrazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently, enabling further exploration of its biological activities.

In vitro studies have demonstrated the compound's ability to interact with various biological targets. For example, it has been shown to bind to certain protein kinases with high affinity, leading to inhibition of their activity. This binding interaction is mediated by the pyrazole core and the sulfonamide group, which are essential for stabilizing the complex formed between the compound and its target protein. These findings suggest that N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide could be a valuable tool for studying kinase function and developing new therapeutic strategies.

The potential applications of this compound extend beyond cancer therapy and anti-inflammatory treatments. Research is ongoing to explore its efficacy in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. The unique structural features of N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide make it a versatile scaffold for drug discovery, offering opportunities for developing novel treatments for a variety of diseases.

The development of new drugs relies heavily on understanding the structure-activity relationships (SAR) of potential candidates. N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been extensively studied to determine how modifications to its molecular structure affect its biological activity. By systematically altering various functional groups within the molecule, researchers can gain insights into which parts are most critical for binding to biological targets and achieving desired therapeutic effects.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide interacts with biological targets at the atomic level. These simulations provide valuable information about binding affinities, enzyme kinetics, and other important parameters that guide drug design efforts.

In conclusion, N-{3-5-(4-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylylphenyl}methanesulfonamide (CAS number 851718-61-1) is a promising compound with significant potential in modern chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.